Cas no 3348-03-6 (6-CFDA)

6-cfda is a common aliphatic fluorescein series CFDA can diffuse freely in cells and be hydrolyzed by intracellular nonspecific lipase to produce carboxyfluorescein (CF). Compared with fluorescein dye, the part containing CF carries additional negative charge, which makes it better retained in cells. Storage method: avoid light
6-CFDA structure
6-CFDA structure
6-CFDA
3348-03-6
C25H16O9
460.38914
MFCD00036871
306713
24892748

6-CFDA Properties

Names and Identifiers

    • 3',6'-Diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid
    • 6-Carboxyfluorescein diacetate
    • 6-CARBOXYFLUORESCEINE DIACETATE
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylicacid, 3',6'-bis(acetyloxy)-3-oxo-
    • 5,6-diacetyl FAM-SE
    • 6-CARBOXY-DI-O-ACETYLFLUORESCEIN
    • 6-Carboxy-di-O-acetylfluorescein,6-CFDA
    • 6-Carboxyfluorescein diacetate,6-CFDA,6-Carboxy-di-O-acetylfluorescein
    • 6-CFDA
    • 6-CFDA 6-Carboxy-di-O-acetylfluorescein
    • 6-FAM DA
    • 6-FAM DIACETATE
    • Cyclohexanethiol
    • CS-3853
    • 6-Carboxyfluorescein diacetate, ~95% (HPLC)
    • FT-0621011
    • PD063613
    • 3',6'-diacetyloxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylic acid
    • AS-32997
    • A853835
    • C3710
    • Spiro(phthalan-1,9'-xanthene)-6-carboxylic acid, 3',6'-dihydroxy-3-oxo-, diacetate
    • Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-6-carboxylic acid, 3',6'-bis(acetyloxy)-3-oxo-
    • C-1830
    • SCHEMBL5277430
    • DTXSID80187121
    • 3348-03-6
    • MFCD00036871
    • HY-D0721
    • 6-Carboxy-3',6'-diacetylfluorescein
    • QMOGCCYGOPYYNT-UHFFFAOYSA-N
    • AKOS016008567
    • DTXCID90109612
    • 3',6'-bis(acetyloxy)-3-oxospiro[2-benzofuran-1,9'-xanthene]-6-carboxylic acid
    • DB-081115
    • +Expand
    • MFCD00036871
    • QMOGCCYGOPYYNT-UHFFFAOYSA-N
    • InChI=1S/C25H16O9/c1-12(26)31-15-4-7-18-21(10-15)33-22-11-16(32-13(2)27)5-8-19(22)25(18)20-9-14(23(28)29)3-6-17(20)24(30)34-25/h3-11H,1-2H3,(H,28,29)
    • CC(OC1=CC=C(C2(O3)C4=CC(C(O)=O)=CC=C4C3=O)C(OC5=C2C=CC(OC(C)=O)=C5)=C1)=O

Computed Properties

  • 460.07900
  • 1
  • 9
  • 5
  • 460.07943208g/mol
  • 34
  • 828
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.8
  • 0
  • 125

Experimental Properties

  • 3.80340
  • 125.43000
  • 701.6°C at 760 mmHg
  • 152–153°C
  • 245.1±26.4 °C
  • DMSO: soluble
  • Not determined
  • Not determined
  • 6.4(at 25℃)
  • <300nm
  • Weak green ' uorescence (6.0) to strong green ' uourescence (7.2)
  • 1.5700

6-CFDA Security Information

6-CFDA Customs Data

  • 2932999099
  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-CFDA Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003NLR-5mg
3',6'-Diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid
3348-03-6 98%
5mg
$87.00 2024-05-05
A2B Chem LLC
AB69759-5mg
6-Carboxyfluorescein diacetate
3348-03-6 98%
5mg
$37.00
AAPPTec
CTZ014-100 mg
6-CFDA
3348-03-6
100mg
$125.00 2023-06-14
Aaron
AR003NU3-25mg
3',6'-Diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid
3348-03-6 95%
25mg
$40.00
abcr
AB452380-25mg
6-Carboxyfluorescein diacetate; .
3348-03-6
25mg
€75.90
Ambeed
A383451-100mg
6-Carboxyfluorescein diacetate
3348-03-6 95% HPLC
100mg
$101.0 2024-07-19
Apollo Scientific
BIC1070-250mg
6-Carboxyfluorescein diacetate
3348-03-6 95%
250mg
£420.00 2023-09-01
Chemenu
CM139365-100mg
3',6'-diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid
3348-03-6 95%
100mg
$*** 2023-05-30
ChemScence
CS-3853-10mg
6-CFDA
3348-03-6 98.09%
10mg
$72.0 2022-04-27
eNovation Chemicals LLC
D580686-1g
6-CARBOXYFLUORESCEIN DIACETATE
3348-03-6 95%
1g
$750 2022-10-17

6-CFDA Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Pyridine ;  30 min, 110 °C
Reference
Separating the isomers-Efficient synthesis of the N-hydroxysuccinimide esters of 5 and 6-carboxyfluorescein diacetate and 5 and 6-carboxyrhodamine B
Brunet, Aurelie; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(14), 3186-3188

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Pyridine ;  5 h, 80 °C
Reference
Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach
Du, Lin ; et al, Nature Communications, 2020, 11(1),

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ;  24 h, 80 °C
2.1 Reagents: Pyridine ;  5 h, 80 °C
Reference
Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach
Du, Lin ; et al, Nature Communications, 2020, 11(1),

6-CFDA Raw materials

6-CFDA Preparation Products

6-CFDA Suppliers

SU ZHOU HONG XIONG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3348-03-6)
NIU BAO XIONG
18915499068
30292915682@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3348-03-6)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3348-03-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3348-03-6)
XU NV SHI
15221998634
1986399151@qq.com

6-CFDA Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3348-03-6)6-CFDA
A853835
99%/99%
250mg/1g
202.0/504.0